Iminodibenzyl

Description

Iminodibenzyl, also known as 10, 11-dihydro-5H-dibenzo [b, f] azepine, is a chemical compound with the molecular formula C14H13N . It is an important medical intermediate used in the synthesis of various pharmaceuticals, including carbamazepine, oxcarbazepine, and promethazine hydrochloride . Iminodibenzyl derivatives have a wide range of pharmaceutical applications .

One method for synthesizing iminodibenzyl involves using 2,2'-dinitrobibenzyl as a raw material, which undergoes a hydrogenation reduction reaction in an organic solvent with a catalyst to produce 2,2'-diaminobibenzyl . The resulting 2,2'-diaminobibenzyl is then cyclized in polyphosphoric acid to obtain iminodibenzyl, with reported yields reaching 88-92% . An alternative process involves reacting molten 2,2'-diaminodibenzyl and phosphoric acids in a continuous procedure . In this process, iminodibenzyl is obtained from the reaction mixture through boiling with benzene and evaporating the solvent after washing the benzene phase .

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• CAS No.: 494-19-9
• Product Name: Iminodibenzyl
• Molecular Formula: C14H13N
• Molecular Weight: 195.26 g/mol
• IUPAC Name: 6,11-dihydro-5H-benzo[b][1]benzazepine
• Standard InChI: InChI=1S/C14H13N/c1-3-7-13-11(5-1)9-10-12-6-2-4-8-14(12)15-13/h1-8,15H,9-10H2
• Standard InChIKey: ZSMRRZONCYIFNB-UHFFFAOYSA-N
• SMILES: C1CC2=CC=CC=C2NC3=CC=CC=C31
• Canonical SMILES: C1CC2=CC=CC=C2NC3=CC=CC=C31
• Appearance: Off-White to Pale Green Solid
• Purity: > 95%
• Synonyms: 10,11-Dihydro-5H-dibenzo[b,f]azepine; 10,11-Dihydrodibenz[b,f]azepine; 2,2’-Iminobibenzyl; 2,2’-Iminodibenzyl; Iminobibenzyl; Iminodibenzyl; NSC 72110
• PubChem Compound: 10308
• Last Modified: Aug 15 2023